Cas no 77591-18-5 (L-Alanine,3-[[2-[(carboxymethyl)amino]-1-methyl-2-oxoethyl]dithio]- (9CI))

• Product Name: L-Alanine,3-[[2-[(carboxymethyl)amino]-1-methyl-2-oxoethyl]dithio]- (9CI)
• CAS No: 77591-18-5
• MF: C₈H₁₄N₂O₅S₂
• MW: 282.337159633636
• CID: 570123
• PubChem ID: 196050
• Update Time: 2025-10-20

L-Alanine,3-[[2-[(carboxymethyl)amino]-1-methyl-2-oxoethyl]dithio]- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Alanine,3-[[2-[(carboxymethyl)amino]-1-methyl-2-oxoethyl]dithio]- (9CI)
• thiola-cysteine disulfide
• (2R)-2-amino-3-[[1-(carboxymethylamino)-1-oxopropan-2-yl]disulfanyl]propanoic acid
• S-((1-((carboxymethyl)amino)-1-oxopropan-2-yl)thio)-L-cysteine
• 3-({1-[(Carboxymethyl)imino]-1-hydroxypropan-2-yl}disulfanyl)alanine
• AKOS030606542
• Mercaptopropionylglycine-cysteine disulfide
• DTXSID50998807
• 77591-18-5
• L-Alanine, 3-((2-((carboxymethyl)amino)-1-methyl-2-oxoethyl)dithio)-

• Inchi： 1S/C8H14N2O5S2/c1-4(7(13)10-2-6(11)12)17-16-3-5(9)8(14)15/h4-5H,2-3,9H2,1H3,(H,10,13)(H,11,12)(H,14,15)/t4?,5-/m0/s1
• InChI Key： ABRJVLRUVDJIJJ-AKGZTFGVSA-N
• SMILES： S(C(C)C(NCC(=O)O)=O)SC[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 282.03441390g/mol
• Monoisotopic Mass: 282.03441390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.3
• Topological Polar Surface Area: 180Ų

Additional information on L-Alanine,3-[[2-[(carboxymethyl)amino]-1-methyl-2-oxoethyl]dithio]- (9CI)

L-Alanine,3-[[2-[(carboxymethyl)amino]-1-methyl-2-oxoethyl]dithio] (CAS No. 77591-18-5)

The compound L-Alanine,3-[[2-[(carboxymethyl)amino]-1-methyl-2-oxoethyl]dithio], with the CAS registry number 77591-18-5, is a significant molecule in the field of organic chemistry and biochemistry. This compound is a derivative of L-alanine, a naturally occurring amino acid that plays a crucial role in various biological processes. The structure of this compound includes a dithio group, which introduces unique chemical properties and functional groups that make it valuable for research and industrial applications.

Recent studies have highlighted the potential of L-Alanine,3-dithio derivatives in drug discovery and development. The presence of the dithio group allows for enhanced stability and bioavailability, making it an attractive candidate for pharmaceutical applications. Researchers have explored its ability to act as a precursor in the synthesis of more complex molecules, such as peptide analogs and bioactive compounds.

In terms of synthesis, the compound can be prepared through various methods, including condensation reactions and thiolation techniques. The use of L-alanine as a starting material ensures that the final product retains some of the amino acid's inherent biological compatibility. This makes it suitable for applications in nutraceuticals and cosmeceuticals, where biocompatibility is a critical factor.

The structural uniqueness of L-Alanine,3-dithio also lends itself to applications in materials science. Its sulfur-containing groups can participate in cross-linking reactions, making it useful in the development of novel polymers and materials with tailored mechanical properties. Recent advancements in green chemistry have further expanded its potential by exploring sustainable synthesis pathways for this compound.

From an analytical standpoint, the compound has been characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided insights into its molecular structure and reactivity, paving the way for further research into its catalytic properties and enzymatic interactions.

In conclusion, L-Alanine,3-dithio (CAS No. 77591-18-5) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable tool in research and industry alike. As ongoing studies continue to uncover new potentials for this molecule, its role in advancing science and technology is expected to grow significantly.